(2-((4-(Difluoromethoxy)phenyl)amino)-4-methoxypyrimidin-5-yl)methanol

• Molecular Formula: C13H13F2N3O3
• Molecular Weight: 297.26 g/mol
• IUPAC Name: [2-[4-(difluoromethoxy)anilino]-4-methoxypyrimidin-5-yl]methanol
• InChI: InChI=1S/C13H13F2N3O3/c1-20-11-8(7-19)6-16-13(18-11)17-9-2-4-10(5-3-9)21-12(14)15/h2-6,12,19H,7H2,1H3,(H,16,17,18)
• InChI Key: LWIKDMRLSCYBML-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC=C1CO)NC2=CC=C(C=C2)OC(F)F

Description

(2-((4-(Difluoromethoxy)phenyl)amino)-4-methoxypyrimidin-5-yl)methanol is a useful research compound. Its molecular formula is C13H13F2N3O3 and its molecular weight is 297.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl 2-((4-(difluoromethoxy)phenyl)amino)-4-methoxypyrimidine-5-carboxylate (0.37 g, 1.090 mmol) in THF (11 mL) was cooled to −78° C. and DIBAL-H (4.36 mL, 4.36 mmol) was added. The cold bath was removed and mixture was stirred for 1.5 h while warming to room temperature. The reaction mixture was diluted with THF (30 mL) and quenched with Na2SO4.10H2O, followed by a few drops of water. After stirring at room temperature for 18 h, the mixture was filtered through a pad of celite topped with silica gel. The pad was washed several times with methanol and the filtrate was concentrated. The residue was purified by flash chromatography on silica gel using 30-100% ethyl acetate in hexanes. The desired fractions were concentrated to give (2-((4-(difluoromethoxy)phenyl)amino)-4-methoxypyrimidin-5-yl)methanol as an off-white solid (0.3 g, 93%). 1H NMR (400 MHz, DMSO-d6) δ ppm 9.57 (s, 1H), 8.16 (s, 1H), 7.89-7.67 (m, 2H), 7.38-6.83 (m, 3H), 4.98 (t, J=5.5 Hz, 1H), 4.36 (d, J=5.5 Hz, 2H), 3.95 (s, 3H). LCMS: R.T.=0.70; [M+H]+=298.2.